Cas no 2229227-30-7 (tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate
• CAS No: 2229227-30-7
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 5947223
• PubChem ID: 165734453
• Update Time: 2025-05-26

tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate
• 2229227-30-7
• tert-butyl N-[4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenyl]carbamate
• EN300-1898499

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(20)18-8-4-5-9(11(19)6-8)10(7-17)12(15)16/h4-6,10,12,19H,7,17H2,1-3H3,(H,18,20)
• InChI Key： IRWDAPPPUUREKY-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate

Introduction to Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate (CAS No. 2229227-30-7)

Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2229227-30-7, represents a sophisticated derivative of carbamate, incorporating substituents that may contribute to its interaction with biological targets. The presence of a tert-butyl group, an electron-withdrawing 3-amino-1,1-difluoropropan-2-yl moiety, and a 3-hydroxyphenyl backbone suggests a multifaceted role in drug design and development.

The structural composition of this compound places it within the broader category of phenylcarbamates, which have been extensively studied for their pharmacological properties. Phenylcarbamates are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate may enhance its binding affinity and selectivity, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. The 3-amino-1,1-difluoropropan-2-yl substituent is particularly noteworthy, as it introduces both steric hindrance and electronic effects that can influence the compound's reactivity and interactions with biological targets. This substituent has been explored in various drug candidates, where its unique properties contribute to improved pharmacokinetic profiles and reduced toxicity.

The hydroxyphenyl moiety further enriches the structural complexity of this compound, providing a hydroxyl group that can engage in hydrogen bonding interactions. Hydroxyl-containing aromatic compounds are often associated with enhanced solubility and bioavailability, which are critical factors in drug design. The combination of these features makes Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate a compelling subject for research in medicinal chemistry.

Recent studies have highlighted the importance of structural diversity in the search for novel therapeutics. Compounds like Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate exemplify how modifying existing scaffolds can yield new molecules with improved properties. The incorporation of fluorine atoms into the 3-amino-1,1-difluoropropan-2-yl group not only enhances metabolic stability but also influences electronic distributions, potentially altering binding modes to biological targets.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of novel compounds. Virtual screening and molecular docking studies have been instrumental in identifying promising candidates for further experimental validation. In this context, Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate has been evaluated using these techniques to assess its potential interactions with enzymes and receptors relevant to various diseases.

One of the most exciting aspects of this compound is its potential application in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections. The unique structural features of Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-hydroxyphenylcarbamate suggest that it may interact with key inflammatory mediators or signaling enzymes. Preliminary data indicate that derivatives of this class exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory cytokines.

Another area of interest is the potential use of this compound in oncology research. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. The ability of Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yll)-3-hydroxyphenyIcarbamate to interact with these altered pathways has been explored through both in vitro and in vivo studies. Early results suggest that it may inhibit key enzymes involved in tumor growth and angiogenesis, offering a new avenue for cancer therapy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been utilized to construct the complex framework efficiently. The tert-butyl group is particularly challenging to introduce without affecting other functional groups; however, recent advances in synthetic chemistry have made this process more streamlined.

In conclusion,Tert-butyl N - 4 - ( 3 - amino - 1 , 1 - difluoroprop an - 2 - yl ) - 3 - hydro x y phen y l carb am ate (CAS No . 2229227 - 30 - 7) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary biological data , make it a valuable candidate for further research . As our understanding of disease mechanisms continues to evolve , compounds like this will play an increasingly important role in the development of novel therapeutics . Future studies will focus on optimizing its pharmacological properties , exploring new applications , and advancing towards clinical trials . p >